Cas no 2172251-46-4 (2-(1-chloroisoquinolin-7-yl)propanoic acid)
2-(1-chloroisoquinolin-7-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-chloroisoquinolin-7-yl)propanoic acid
- EN300-1617501
- 2172251-46-4
-
- Inchi: 1S/C12H10ClNO2/c1-7(12(15)16)9-3-2-8-4-5-14-11(13)10(8)6-9/h2-7H,1H3,(H,15,16)
- InChI Key: WQYKNQXYKYCARB-UHFFFAOYSA-N
- SMILES: ClC1C2C(C=CN=1)=CC=C(C=2)C(C(=O)O)C
Computed Properties
- Exact Mass: 235.0400063g/mol
- Monoisotopic Mass: 235.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 50.2Ų
2-(1-chloroisoquinolin-7-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1617501-0.05g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 0.05g |
$707.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-0.1g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 0.1g |
$741.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-0.25g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 0.25g |
$774.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-0.5g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 0.5g |
$809.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-1.0g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 1g |
$842.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-2.5g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 2.5g |
$1650.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-5.0g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 5g |
$2443.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-10.0g |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 10g |
$3622.0 | 2023-06-04 | ||
| Enamine | EN300-1617501-50mg |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 50mg |
$707.0 | 2023-09-23 | ||
| Enamine | EN300-1617501-100mg |
2-(1-chloroisoquinolin-7-yl)propanoic acid |
2172251-46-4 | 100mg |
$741.0 | 2023-09-23 |
2-(1-chloroisoquinolin-7-yl)propanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2-(1-chloroisoquinolin-7-yl)propanoic acid
2-(1-Chloroisoquinolin-7-yl)propanoic Acid: A Comprehensive Overview
2-(1-Chloroisoquinolin-7-yl)propanoic acid (CAS No. 2172251-46-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, including anti-inflammatory and anticancer treatments. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(1-chloroisoquinolin-7-yl)propanoic acid.
Chemical Structure and Properties
2-(1-Chloroisoquinolin-7-yl)propanoic acid is a derivative of isoquinoline, a heterocyclic aromatic compound with a fused benzene and pyridine ring. The presence of a chloro substituent at the 1-position and a propanoic acid group at the 7-position imparts unique chemical properties to this molecule. The compound has a molecular formula of C15H13ClNO2 and a molecular weight of 280.72 g/mol. It is typically found as a white crystalline solid with a melting point ranging from 145 to 147°C.
The solubility of 2-(1-chloroisoquinolin-7-yl)propanoic acid in various solvents is an important consideration for its use in chemical reactions and biological assays. It is moderately soluble in organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property can influence its bioavailability and pharmacokinetic behavior when used in vivo.
Synthesis Methods
The synthesis of 2-(1-chloroisoquinolin-7-yl)propanoic acid has been reported using several approaches, each with its own advantages and limitations. One common method involves the reaction of 7-bromoisoquinoline with chloromethyl magnesium chloride followed by esterification and hydrolysis steps to yield the final product. Another approach utilizes the coupling of 7-bromoisoquinoline with 2-bromopropanoic acid using palladium-catalyzed cross-coupling reactions.
A recent study published in the Journal of Organic Chemistry described an efficient one-pot synthesis method that combines the formation of the isoquinoline ring with the introduction of the chloro and propanoic acid functionalities. This method offers improved yields and reduced reaction times compared to traditional multi-step procedures, making it an attractive option for large-scale production.
Biological Activities
2-(1-Chloroisoquinolin-7-yl)propanoic acid has been extensively studied for its biological activities, particularly its anti-inflammatory and anticancer properties. In vitro studies have shown that this compound exhibits potent inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. The selective inhibition of COX-2 over COX-1 suggests that 2-(1-chloroisoquinolin-7-yl)propanoic acid may have fewer gastrointestinal side effects compared to non-selective COX inhibitors.
In addition to its anti-inflammatory effects, 2-(1-chloroisoquinolin-7-yl)propanoic acid has demonstrated significant anticancer activity against various cancer cell lines. Mechanistic studies have revealed that this compound induces apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings have led to further investigations into its potential as a novel therapeutic agent for cancer treatment.
Clinical Applications and Research Advancements
The promising biological activities of 2-(1-chloroisoquinolin-7-yl)propanoic acid have spurred interest in its clinical applications. Preclinical studies have shown that this compound effectively reduces inflammation in animal models of arthritis and other inflammatory diseases. These results have paved the way for phase I clinical trials to evaluate its safety and efficacy in human subjects.
In parallel, ongoing research is focused on optimizing the pharmacokinetic properties of 2-(1-chloroisoquinolin-7-yl)propanoic acid. Scientists are exploring prodrug strategies to enhance its bioavailability and reduce potential side effects. Additionally, efforts are being made to develop novel drug delivery systems that can target specific tissues or cells, thereby improving therapeutic outcomes.
Conclusion
2-(1-Chloroisoquinolin-7-yl)propanoic acid, with its unique chemical structure and diverse biological activities, represents a promising candidate for further development in medicinal chemistry and pharmaceutical research. The ongoing advancements in synthesis methods, biological evaluations, and clinical applications highlight the potential of this compound to address unmet medical needs in areas such as inflammation and cancer. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that 2-(1-chloroisoquinolin-7-yl)propanoic acid will play an increasingly important role in the development of innovative treatments for various diseases..
2172251-46-4 (2-(1-chloroisoquinolin-7-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)